5-chloro-2-fluoro-N-(1-methyl-4-piperidinyl)-benzamide

• Molecular Formula: C13H16ClFN2O
• Molecular Weight: 270.73 g/mol
• IUPAC Name: 5-chloro-2-fluoro-N-(1-methylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C13H16ClFN2O/c1-17-6-4-10(5-7-17)16-13(18)11-8-9(14)2-3-12(11)15/h2-3,8,10H,4-7H2,1H3,(H,16,18)
• InChI Key: ZKUZUQZLIQEIHQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)C2=C(C=CC(=C2)Cl)F

Description

5-chloro-2-fluoro-N-(1-methyl-4-piperidinyl)-benzamide is a useful research compound. Its molecular formula is C13H16ClFN2O and its molecular weight is 270.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 23.9 g 4-amino-1-methyl-piperidine, 48.5 g 5-chloro-2-fluoro-benzoyl chloride, 44 ml triethylamine and 550 ml benzene is refluxed for 2 hours. Thereafter the solvent is evaporated off in vacuo and the residue is added dropwise under stirring to water. The solution is made alkaline and extracted with toluene. The toluene phase is dried and evaporated. The residue is recrystallised from methylene chloride/ether/petroleum ether to give the heading compound, m.p. 143°-145°.